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Compound of Interest

Compound Name: Cilengitide TFA

Cat. No.: B612137 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of Cilengitide

Trifluoroacetate (TFA) salt in cell culture experiments. Cilengitide is a potent and selective

antagonist of αvβ3 and αvβ5 integrins, making it a valuable tool for studying cancer biology,

angiogenesis, and cell adhesion.[1][2][3]

Product Information and Properties
Cilengitide is a cyclic pentapeptide containing the Arg-Gly-Asp (RGD) sequence, which allows it

to competitively inhibit the binding of extracellular matrix (ECM) proteins to αvβ3 and αvβ5

integrins.[4][5] The trifluoroacetate salt is a common formulation for this peptide.

Table 1: Physicochemical Properties of Cilengitide TFA
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Property Value Source

Synonyms EMD 121974 TFA [6]

Molecular Formula C₂₇H₄₀N₈O₇ · xC₂HF₃O₂ [2]

Molecular Weight 588.66 g/mol (free base) [2]

Appearance White to beige powder [2]

Purity (HPLC) ≥95% [2]

Table 2: In Vitro Activity of Cilengitide

Target IC₅₀ Source

αvβ3 Integrin 4 nM [6]

αvβ5 Integrin 79 nM [6]

Preparation of Cilengitide TFA Stock Solution
Proper preparation of the stock solution is critical for obtaining reproducible results. Due to the

presence of the TFA salt, the compound is moisture-sensitive.[7]

Materials:

Cilengitide TFA powder

Sterile, high-purity water (e.g., cell culture grade, Milli-Q) or Dimethyl sulfoxide (DMSO),

freshly opened.[6][8]

Sterile, conical centrifuge tubes (e.g., 1.5 mL or 15 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, but recommended for higher concentrations)[6]
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Sterile 0.22 µm syringe filter

Protocol:

Equilibration: Before opening, allow the vial of Cilengitide TFA powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture

onto the hygroscopic powder.

Solvent Selection:

Water: Cilengitide TFA is soluble in water up to 50 mg/mL (71.16 mM).[6]

DMSO: Solubility in DMSO is higher, at 100 mg/mL (142.31 mM). It is crucial to use newly

opened, anhydrous DMSO as absorbed moisture can significantly reduce solubility.[6][8]

Reconstitution: a. Aseptically add the desired volume of sterile water or fresh DMSO to the

vial containing the Cilengitide TFA powder to achieve the desired stock concentration (e.g.,

1 mM, 5 mM, or 10 mM). b. For example, to prepare a 10 mM stock solution from 5 mg of

Cilengitide TFA (MW of free base: 588.66), you would add 0.849 mL of solvent. Note: The

contribution of the TFA salt to the total mass should be considered for precise concentrations

if the exact composition is known. c. Cap the vial tightly and vortex thoroughly for 1-2

minutes until the powder is completely dissolved. d. If necessary, use an ultrasonic bath to

aid dissolution, especially for higher concentrations.[6]

Sterilization (for aqueous solutions): If the stock solution is prepared in water for direct

addition to cell culture media, it is recommended to sterilize it by passing it through a 0.22

µm syringe filter.[6] This is generally not necessary for DMSO stocks, as they are diluted

significantly in the final culture medium.

Aliquoting and Storage: a. Dispense the stock solution into smaller, single-use sterile

cryovials to avoid repeated freeze-thaw cycles. b. Store the aliquots protected from light.

Table 3: Stock Solution Storage Recommendations
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Storage
Temperature

Duration Solvent Source

-20°C Up to 1 month Water or DMSO [6]

-80°C Up to 6 months Water or DMSO [6]

Experimental Protocol: Cell Detachment and Viability
Assay
This protocol describes a typical experiment to assess the effect of Cilengitide on glioma cell

attachment and viability, a common application for this compound.[1][4]

Materials:

Human glioma cell line (e.g., U87MG, LN-308)[1]

Complete cell culture medium (e.g., DMEM with 10% FBS)

Cilengitide TFA stock solution (e.g., 10 mM in sterile water)

Phosphate-buffered saline (PBS)

Trypsin-EDTA

96-well cell culture plates

Cell viability reagent (e.g., CCK-8, MTT)

Phase-contrast microscope

Plate reader

Procedure:

Cell Seeding: a. Culture glioma cells to ~80% confluency. b. Harvest the cells using trypsin-

EDTA, neutralize with complete medium, and count them. c. Seed the cells in a 96-well plate
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at a density of 5,000-10,000 cells per well in 100 µL of complete medium. d. Incubate for 24

hours at 37°C and 5% CO₂ to allow for cell attachment.

Cilengitide Treatment: a. Prepare serial dilutions of Cilengitide in complete medium from your

stock solution. Typical working concentrations range from 0.1 µM to 100 µM.[1][6] b.

Carefully remove the medium from the wells and replace it with 100 µL of the medium

containing the different concentrations of Cilengitide. Include a vehicle control (medium with

the same concentration of the solvent used for the stock solution). c. Incubate the plate for

the desired time points (e.g., 24, 48, 72 hours).

Assessment of Cell Detachment: a. At each time point, observe the cells under a phase-

contrast microscope to assess morphological changes and cell detachment.[4]

Assessment of Cell Viability: a. At the end of the incubation period, add 10 µL of CCK-8

reagent to each well.[6] b. Incubate for 1-4 hours at 37°C. c. Measure the absorbance at 450

nm using a microplate reader. d. Calculate cell viability as a percentage relative to the

vehicle-treated control cells.

Signaling Pathway and Experimental Workflow
Cilengitide functions by blocking the interaction of αvβ3 and αvβ5 integrins with the

extracellular matrix. This disruption inhibits downstream signaling pathways crucial for cell

survival, proliferation, and migration, such as the Focal Adhesion Kinase (FAK), Src, and Akt

pathways.[4][5] This can lead to cytoskeletal disassembly, cellular detachment, and ultimately,

apoptosis.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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